Cas no 2680804-81-1 (benzyl N-3-(4-bromo-2-fluorophenyl)-1H-1,2,4-triazol-5-ylcarbamate)

• Product Name: benzyl N-3-(4-bromo-2-fluorophenyl)-1H-1,2,4-triazol-5-ylcarbamate
• CAS No: 2680804-81-1
• MF: C₁₆H₁₂BrFN₄O₂
• MW: 391.194485664368
• CID: 5623943
• PubChem ID: 165927143
• Update Time: 2025-05-20

benzyl N-3-(4-bromo-2-fluorophenyl)-1H-1,2,4-triazol-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680804-81-1
• benzyl N-[3-(4-bromo-2-fluorophenyl)-1H-1,2,4-triazol-5-yl]carbamate
• EN300-28302662
• benzyl N-3-(4-bromo-2-fluorophenyl)-1H-1,2,4-triazol-5-ylcarbamate

• Inchi： 1S/C16H12BrFN4O2/c17-11-6-7-12(13(18)8-11)14-19-15(22-21-14)20-16(23)24-9-10-4-2-1-3-5-10/h1-8H,9H2,(H2,19,20,21,22,23)
• InChI Key： GNVXFBXOKRWJMT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C1=NC(=NN1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 390.01277g/mol
• Monoisotopic Mass: 390.01277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 79.9Ų

Additional information on benzyl N-3-(4-bromo-2-fluorophenyl)-1H-1,2,4-triazol-5-ylcarbamate

Comprehensive Overview of Benzyl N-3-(4-bromo-2-fluorophenyl)-1H-1,2,4-triazol-5-ylcarbamate (CAS No. 2680804-81-1)

Benzyl N-3-(4-bromo-2-fluorophenyl)-1H-1,2,4-triazol-5-ylcarbamate (CAS No. 2680804-81-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of 1,2,4-triazole derivatives, which are known for their diverse biological activities. The presence of both bromo and fluoro substituents on the phenyl ring enhances its reactivity and potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for designing novel heterocyclic compounds with improved efficacy and selectivity.

The structural uniqueness of Benzyl N-3-(4-bromo-2-fluorophenyl)-1H-1,2,4-triazol-5-ylcarbamate lies in its carbamate and triazole moieties, which are pivotal in modulating its chemical and physical properties. These functional groups contribute to its stability and solubility, making it a versatile intermediate in synthetic chemistry. Recent studies have explored its potential in developing antifungal and antimicrobial agents, aligning with the growing demand for new therapeutic solutions amid rising antibiotic resistance. The compound's CAS No. 2680804-81-1 serves as a critical identifier for researchers sourcing high-purity samples for experimental purposes.

In the context of current trends, Benzyl N-3-(4-bromo-2-fluorophenyl)-1H-1,2,4-triazol-5-ylcarbamate is often discussed alongside keywords like "drug discovery," "heterocyclic synthesis," and "bioactive intermediates." These terms reflect the compound's relevance in addressing modern challenges in medicinal chemistry. For instance, its 4-bromo-2-fluorophenyl group is a sought-after motif in designing kinase inhibitors, a hot topic in oncology research. Additionally, the compound's potential applications in agrochemicals have sparked interest, as the industry seeks eco-friendly alternatives to traditional pesticides.

From a technical standpoint, the synthesis of Benzyl N-3-(4-bromo-2-fluorophenyl)-1H-1,2,4-triazol-5-ylcarbamate involves multi-step reactions, including carbamate formation and triazole cyclization. Optimizing these processes is a focal point for chemists aiming to improve yield and scalability. The compound's molecular weight and logP value are also critical parameters for researchers evaluating its drug-likeness, a key consideration in pharmaceutical development. Furthermore, its spectroscopic data (e.g., NMR, IR) are well-documented, aiding in quality control and structural verification.

The growing popularity of computational chemistry and AI-driven drug design has further elevated the significance of compounds like Benzyl N-3-(4-bromo-2-fluorophenyl)-1H-1,2,4-triazol-5-ylcarbamate. In silico studies leverage its structural features to predict binding affinities and optimize lead compounds. This aligns with the increasing use of machine learning in cheminformatics, a trend dominating scientific literature and conferences. As such, the compound's CAS No. 2680804-81-1 frequently appears in databases curated for virtual screening and molecular modeling.

In summary, Benzyl N-3-(4-bromo-2-fluorophenyl)-1H-1,2,4-triazol-5-ylcarbamate (CAS No. 2680804-81-1) represents a promising candidate for advancing research in medicinal chemistry and material science. Its unique structure and functional groups offer ample opportunities for innovation, particularly in addressing global health and agricultural challenges. As the scientific community continues to explore its potential, this compound is poised to remain a topic of interest in both academic and industrial settings.